Cas no 1790462-22-4 (3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide)

• Product Name: 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide
• CAS No: 1790462-22-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5040698
• PubChem ID: 108453614
• Update Time: 2025-08-04

3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trihydroxy-N-(prop-2-yn-1-yl)benzamide
• 3,4,5-trihydroxy-N-prop-2-ynylbenzamide
• 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide
• 1790462-22-4
• G65957

• Inchi： 1S/C10H9NO4/c1-2-3-11-10(15)6-4-7(12)9(14)8(13)5-6/h1,4-5,12-14H,3H2,(H,11,15)
• InChI Key： YCBQWQWEFWLUKD-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C(NCC#C)=O)C=1)O)O

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives

Additional information on 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide

3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide: A Comprehensive Overview

The compound 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide (CAS No. 1790462-22-4) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its benzamide backbone, which is substituted with three hydroxyl groups at the 3, 4, and 5 positions of the benzene ring. Additionally, the nitrogen atom in the amide group is attached to a propargyl group, adding complexity and reactivity to the molecule. The combination of these functional groups makes 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of polyphenolic compounds like 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide in the field of medicinal chemistry. The presence of multiple hydroxyl groups on the benzene ring contributes to its strong antioxidant activity, making it a promising candidate for applications in antioxidant therapy and free radical scavenging. Researchers have also explored its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier has been a focal point in recent investigations.

The synthesis of 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a substituted benzene derivative, which undergoes hydroxylation and subsequent amide formation. The introduction of the propargyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, opening new avenues for its use in chiral environments.

In terms of pharmacokinetics, 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide exhibits favorable absorption profiles in preclinical models. Its solubility and bioavailability have been optimized through structural modifications, including the addition of hydrophilic groups or the use of prodrug strategies. These improvements have enhanced its suitability for oral administration and systemic delivery. Preclinical toxicology studies have demonstrated that this compound has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

The application of 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide extends beyond medicine into materials science and biotechnology. Its ability to form stable complexes with metal ions has led to its use as a ligand in catalysis and sensor development. In particular, researchers have explored its role in constructing metalloenzymes and metalloproteins for biocatalytic applications. The compound's reactivity towards electrophilic substitution reactions also makes it a valuable building block in organic synthesis.

From an environmental perspective, 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide has shown promise as a green chemical alternative to traditional synthetic compounds. Its biodegradability and low environmental impact have been assessed under various conditions, with encouraging results indicating its sustainability as an industrial material. This aligns with global efforts to develop eco-friendly chemicals that minimize ecological footprint while maintaining high performance standards.

In conclusion, 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide (CAS No. 1790462-22-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in medicine, materials science, and environmental chemistry. As research continues to uncover new insights into its mechanisms and potentials, this compound is poised to play an increasingly important role in both academic and industrial settings.